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Compound of Interest

Compound Name: 1-(2-Methylphenyl)ethanol

Cat. No.: B1581148 Get Quote

Essential Safety and Handling Guide for 1-(2-
Methylphenyl)ethanol
This guide provides immediate, essential safety protocols and logistical information for handling

1-(2-Methylphenyl)ethanol in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development, offering procedural guidance for safe operations and

disposal.

Hazard Identification and Classification
1-(2-Methylphenyl)ethanol is classified as a combustible liquid that is harmful if swallowed

and causes serious eye irritation. It is crucial to handle this chemical with appropriate care to

avoid exposure and ensure a safe laboratory environment. Some suppliers may not classify

this chemical as hazardous under the 2012 OSHA Hazard Communication Standard; however,

it is prudent to adhere to the more stringent safety precautions.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1-(2-
Methylphenyl)ethanol.
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Property Value

CAS Number 7287-82-3[1][2][3]

Molecular Formula C₉H₁₂O[2][3][4][5]

Molecular Weight 136.18 g/mol [5]

Appearance Colorless Liquid[5][6]

Odor Alcohol-like[5][6]

Density 0.995 g/cm³[2]

Boiling Point 220 °C (428 °F)[5]

Flash Point 102 °C (215.6 °F)[5]

Vapor Pressure 14 mmHg @ 134 °C[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-(2-
Methylphenyl)ethanol to minimize exposure and ensure personal safety.

Eye and Face Protection
Chemical Safety Goggles: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5][7] Safety

glasses do not provide adequate protection from chemical splashes.[8]

Face Shield: A face shield worn over safety goggles is required when there is a significant

risk of splashing or a highly exothermic reaction.[8][9]

Skin and Body Protection
Gloves: Wear chemical-resistant gloves, such as nitrile rubber.[10] Always inspect gloves for

integrity before use and dispose of contaminated gloves properly.[9][10]

Lab Coat: A laboratory coat is mandatory and should be kept buttoned to cover as much skin

as possible.[9][10]
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Footwear: Closed-toe and closed-heel shoes are required at all times in the laboratory.[9][10]

Respiratory Protection
Under normal conditions with adequate ventilation, respiratory protection is not typically

required.[1][5]

All handling of 1-(2-Methylphenyl)ethanol should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to prevent the formation and inhalation of aerosols.

[2][10][11]

If ventilation is insufficient, a NIOSH/MSHA-approved respirator should be used.[7]

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is critical for laboratory safety and

environmental compliance.

Safe Handling Protocol
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the work area, particularly the chemical fume hood, is clean and operational.

Handling:

Handle in a well-ventilated place.[2]

Avoid contact with skin and eyes.[1][2]

Keep the chemical away from heat, sparks, open flames, and hot surfaces.

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Do not eat, drink, or smoke in the handling area.

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Decontaminate

the work surface.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_S_2_methylphenyl_ethanethioate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL08065&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2083203&productDescription=1-4-METHLPHENL+ETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581148?utm_src=pdf-body
https://www.echemi.com/produce/pr2503101566-1-2-methylphenylethanol.html
https://www.benchchem.com/pdf/Proper_Disposal_of_S_2_methylphenyl_ethanethioate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.emsdiasum.com/docs/technical/msds/26071.pdf
https://pim-resources.coleparmer.com/sds/97850.pdf
https://www.echemi.com/produce/pr2503101566-1-2-methylphenylethanol.html
https://www.fishersci.com/store/msds?partNumber=AAL08065&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2503101566-1-2-methylphenylethanol.html
https://www.echemi.com/produce/pr2503101566-1-2-methylphenylethanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Plan
Store containers in a dry, cool, and well-ventilated place.[1][2][6][11]

Keep containers tightly closed when not in use.[1][2][6]

This substance may form explosive peroxides; it is recommended to test for peroxide

formation or discard after one year.

Store away from incompatible materials such as strong oxidizing agents.[2][5]

Spill Management
Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand.

[10] Place the absorbed material into a sealed and properly labeled container for hazardous

waste disposal.

Large Spills: Evacuate the immediate area. Keep away from heat and sources of ignition.

Contact your institution's Environmental Health and Safety (EHS) office for assistance.[12]

Disposal Plan
Waste Collection: Collect all waste containing 1-(2-Methylphenyl)ethanol in a dedicated,

compatible, and clearly labeled hazardous waste container.[10] The label should include the

chemical name and associated hazards.

Regulatory Compliance: Chemical waste must be managed in accordance with local,

regional, and national regulations.[6] Do not dispose of this chemical with household

garbage or down the sewage system.[11]

Arranging Pickup: Contact your institution's EHS office or a licensed hazardous waste

disposal contractor to schedule a pickup.[10]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for safely handling and disposing of 1-(2-
Methylphenyl)ethanol.
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Caption: Workflow for handling and disposal of 1-(2-Methylphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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